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Compound of Interest

Compound Name: 1-Bromoundecane

Cat. No.: B050512

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoundecane, also known as undecyl bromide, is a primary alkyl halide with the chemical
formula C11H23Br.[1] This colorless to pale-yellow liquid is a versatile reagent in organic
synthesis, primarily utilized for the introduction of the undecyl group into molecules.[1] Its long
aliphatic chain and the presence of a reactive carbon-bromine bond make it a valuable building
block in the synthesis of pharmaceuticals, agrochemicals, dyes, and materials.[1][2] This guide
provides a comprehensive overview of the chemical and physical properties, reactivity,
applications, and safety considerations of 1-Bromoundecane.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Bromoundecane is presented in
the table below. This data has been compiled from various sources to provide a comprehensive
and easy-to-reference overview.
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Property Value References
CAS Number 693-67-4 [3]
Molecular Formula C11H23Br
Molecular Weight 235.20 g/mol
Appearance C.:Ieér, colorless to yellowish
liquid
Odor Odorless
Melting Point -9 °C (15.8 °F)
Boiling Point 137-138 °C (278.6-280.4 °F) at
18 mmHg
259.1 + 3.0 °C at 760 mmHg
Density 1.050 - 1.054 g/mL at 25 °C
Flash Point > 110 °C (> 230 °F)
113 °C (235.4 °F) - closed cup
Refractive Index (n20/D) 1.457

Insoluble in water; soluble in

Solubility organic solvents like ethers
and alcohols.

Vapor Density 8.2 (vs air)

Vapor Pressure 0.0213 mmHg at 25°C

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Bromoundecane.
The following is a summary of available spectral information:

e 1H NMR: Proton NMR data is available for 1-Bromoundecane, which can be used to confirm
the structure of the alkyl chain.
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e 13C NMR: Carbon-13 NMR spectra provide information on the carbon skeleton of the
molecule.

« Infrared (IR) Spectroscopy: IR spectra of 1-Bromoundecane are available, showing
characteristic C-H and C-Br stretching and bending vibrations.

e Mass Spectrometry (MS): Mass spectral data can be used to determine the molecular weight
and fragmentation pattern of 1-Bromoundecane.

Reactivity and Applications

The reactivity of 1-Bromoundecane is dominated by the polar carbon-bromine bond, where
the bromine atom acts as a good leaving group. This makes it susceptible to nucleophilic
substitution reactions (SN2) and a key precursor for organometallic reagents.

Nucleophilic Substitution Reactions

1-Bromoundecane readily undergoes SN2 reactions with a variety of nucleophiles, allowing
for the introduction of diverse functional groups. This is a fundamental transformation for
extending carbon chains and synthesizing more complex molecules.

General scheme of a nucleophilic substitution reaction with 1-Bromoundecane.

Common nucleophiles include:

Amines (R-NH2): to form secondary amines.

Alkoxides (R-O~): to form ethers.

Thiolates (R-S™): to form thioethers.

Cyanide (CN™): to form nitriles, which can be further hydrolyzed to carboxylic acids.

Grignard Reagent Formation

A significant application of 1-Bromoundecane is its reaction with magnesium metal in an
anhydrous ether solvent, such as tetrahydrofuran (THF), to form the corresponding Grignard
reagent, undecylmagnesium bromide. Grignard reagents are powerful nucleophiles and strong
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bases, widely used in organic synthesis for the formation of carbon-carbon bonds by reacting
with electrophiles like carbonyl compounds (aldehydes, ketones, esters).

Formation of undecylmagnesium bromide (a Grignard reagent).

Applications in Synthesis

Due to its reactivity, 1-Bromoundecane serves as an important intermediate in the synthesis of
a variety of organic compounds, including:

Pharmaceuticals: As a building block for more complex drug molecules.

Dyes: Used as an intermediate in the production of dyes.

Agrochemicals: Incorporated into the synthesis of pesticides and herbicides.

Material Science: Employed in the synthesis of surfactants and other materials.

Experimental Protocols

While specific, detailed, step-by-step protocols for the synthesis and reactions of 1-
Bromoundecane are proprietary to individual laboratories and manufacturers, general
methodologies can be outlined based on standard organic chemistry principles and analogous
procedures for similar alkyl halides.

Synthesis of 1-Bromoundecane (General Procedure)

A common method for the synthesis of primary alkyl bromides is the reaction of the
corresponding alcohol with a brominating agent. For instance, 1-dodecanol is reacted with
hydrobromic acid or phosphorus tribromide to synthesize 1-bromododecane. A similar
approach can be applied for 1-bromoundecane starting from 1-undecanol.

Example Reaction Workflow:
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A generalized workflow for the synthesis of 1-Bromoundecane.

Purification of 1-Bromoundecane

For many applications, commercially available 1-Bromoundecane may require further
purification. A general procedure for purifying similar alkyl bromides involves the following
steps:

e Washing: The crude 1-bromoundecane is washed with concentrated sulfuric acid to remove
any unreacted alcohol and other impurities. This is followed by washing with water and then
a dilute solution of sodium bicarbonate or sodium carbonate to neutralize any remaining
acid.
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» Drying: The washed organic layer is dried over an anhydrous drying agent such as
magnesium sulfate or sodium sulfate.

« Distillation: The dried liquid is then purified by fractional distillation under reduced pressure to
obtain pure 1-Bromoundecane.

Safety and Handling

1-Bromoundecane is considered a hazardous chemical and should be handled with
appropriate safety precautions.

Hazard Identification:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Combustibility: It is a combustible liquid.

Safety and Handling Recommendations:
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Precaution Details References

Wear appropriate protective

) ) eyeglasses or chemical safety
Personal Protective Equipment

oggles, gloves, and clothin
(PPE) gogg g g

to prevent skin and eye

contact.

Handle in a well-ventilated

o area or in a chemical fume
Ventilation o _

hood to avoid inhalation of

vapors.

Store in a cool, dry, and well-

ventilated place in a tightly
Storage closed container. Keep away

from strong oxidizing agents

and strong bases.

Skin Contact: Wash off
immediately with soap and
plenty of water. Eye Contact:
Rinse immediately with plenty
First Aid of water for at least 15
minutes. Inhalation: Move to
fresh air. Ingestion: Clean
mouth with water and get

medical attention.

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety
information before handling 1-Bromoundecane.

Conclusion

1-Bromoundecane is a valuable and versatile chemical intermediate with significant
applications in organic synthesis. Its straightforward reactivity, particularly in nucleophilic
substitution and Grignard reactions, makes it an essential building block for the construction of
a wide range of molecules in the pharmaceutical, dye, and material science industries. Proper
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understanding of its properties, reactivity, and safe handling procedures is crucial for its
effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b050512?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/chemistry-1-bromoundecane-properties-reactivity-gv
https://www.fishersci.fi/shop/products/1-bromoundecane-98-thermo-scientific/11426897
https://www.fishersci.fi/shop/products/1-bromoundecane-98-thermo-scientific/11426897
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b050512#1-bromoundecane-cas-number-693-67-4
https://www.benchchem.com/product/b050512#1-bromoundecane-cas-number-693-67-4
https://www.benchchem.com/product/b050512#1-bromoundecane-cas-number-693-67-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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